Cas no 80399-22-0 (Acetic acid, [[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, 1,2,3,4-tetrahydrobenz[a]anthracene-3,4-diyl ester, [1R-[1α[3R*,4R*(1R*,2S*,5R*)],2β,5α]]- (9CI))

• Product name: Acetic acid, [[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, 1,2,3,4-tetrahydrobenz[a]anthracene-3,4-diyl ester, [1R-[1α[3R*,4R*(1R*,2S*,5R*)],2β,5α]]- (9CI)
• CAS No: 80399-22-0
• MW: 656.89000g/mol
• CID: 2844716

Acetic acid, [[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, 1,2,3,4-tetrahydrobenz[a]anthracene-3,4-diyl ester, [1R-[1α[3R*,4R*(1R*,2S*,5R*)],2β,5α]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, 1,2,3,4-tetrahydrobenz[a]anthracene-3,4-diyl ester, [1R-[1α[3R*,4R*(1R*,2S*,5R*)],2β,5α]]- (9CI)

Computed Properties

• Exact Mass: 656.408
• Monoisotopic Mass: 656.408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.13
• Boiling Point: 749°C at 760 mmHg
• Flash Point: 301.4°C
• Refractive Index: 1.581
• LogP: 9.39010